5-Methoxy-1-methyl-1H-pyrazol-4-amine
Overview
Description
5-Methoxy-1-methyl-1H-pyrazol-4-amine (MMMP) is a chemical compound that has been studied for its potential use in scientific research. It is a member of the pyrazole family of compounds and has been found to have interesting biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 5-Methoxy-1-methyl-1H-pyrazol-4-amine is not well understood, but it is believed to act as an inhibitor of certain enzymes, including cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of prostaglandins, which are involved in inflammation.
Biochemical and Physiological Effects:
5-Methoxy-1-methyl-1H-pyrazol-4-amine has been found to have interesting biochemical and physiological effects. It has been found to inhibit the production of prostaglandins, which are involved in inflammation. 5-Methoxy-1-methyl-1H-pyrazol-4-amine has also been found to have anti-cancer properties, and has been shown to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 5-Methoxy-1-methyl-1H-pyrazol-4-amine in lab experiments is that it has been found to have interesting biochemical and physiological effects, making it a potential candidate for drug development. However, one limitation is that the mechanism of action of 5-Methoxy-1-methyl-1H-pyrazol-4-amine is not well understood, which makes it difficult to study its effects on specific biological pathways.
Future Directions
There are several future directions for research on 5-Methoxy-1-methyl-1H-pyrazol-4-amine. One direction is to further study its mechanism of action, in order to better understand its effects on specific biological pathways. Another direction is to study its potential use in the treatment of cancer, as it has been found to have anti-cancer properties. Additionally, 5-Methoxy-1-methyl-1H-pyrazol-4-amine could be studied for its potential use as an anti-inflammatory agent, as it has been found to inhibit the production of prostaglandins.
Scientific Research Applications
5-Methoxy-1-methyl-1H-pyrazol-4-amine has been studied for its potential use in scientific research. It has been found to have interesting biochemical and physiological effects, making it a potential candidate for drug development. 5-Methoxy-1-methyl-1H-pyrazol-4-amine has been studied for its potential use as an anti-inflammatory agent, as well as for its potential use in the treatment of cancer.
properties
IUPAC Name |
5-methoxy-1-methylpyrazol-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O/c1-8-5(9-2)4(6)3-7-8/h3H,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYHZZSYZWZWDGR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001287542 |
Source
|
| Record name | 5-Methoxy-1-methyl-1H-pyrazol-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001287542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methoxy-1-methyl-1H-pyrazol-4-amine | |
CAS RN |
1393100-53-2 |
Source
|
| Record name | 5-Methoxy-1-methyl-1H-pyrazol-4-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1393100-53-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Methoxy-1-methyl-1H-pyrazol-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001287542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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